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Compound of Interest

Compound Name: N'-Boc-N-(Gly-Oleoyl)-Lys

Cat. No.: B13386824 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of N'-Boc-N-(Gly-Oleoyl)-Lysine, a specialized amino acid derivative. The

content is tailored for researchers, scientists, and professionals engaged in drug development,

peptide chemistry, and bioconjugation.

Chemical Structure and Properties
N'-Boc-N-(Gly-Oleoyl)-Lysine is a synthetic amino acid derivative characterized by three key

components: a lysine backbone, a tert-butyloxycarbonyl (Boc) protecting group on the α-amino

group, and an oleoyl-glycine moiety attached to the ε-amino group of the lysine side chain. This

amphiphilic structure, combining a hydrophilic amino acid core with a lipophilic fatty acid tail,

makes it a valuable tool in the synthesis of lipidated peptides and other biomolecules.[1]

The Boc group provides a stable yet readily cleavable protecting group for the α-amine,

allowing for controlled, stepwise peptide synthesis. The oleoyl group, a monounsaturated fatty

acid, is introduced via a glycine linker to the lysine side chain, imparting hydrophobic properties

that can enhance membrane anchoring, improve bioavailability, and facilitate the formation of

self-assembling nanostructures.[1]

Chemical Structure Diagram```dot
}``` Caption: Chemical structure of N'-Boc-N-(Gly-Oleoyl)-Lysine.
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The quantitative properties of N'-Boc-N-(Gly-Oleoyl)-Lysine are summarized in the table

below.

Property Value Reference

Chemical Formula C₃₁H₅₇N₃O₆

Molecular Weight 567.80 g/mol

CAS Number 2353409-71-7

Purity ≥95%

Appearance White to Off-White Solid
Assumed from similar

compounds

Storage -20 °C

Experimental Protocols
While specific experimental protocols for the synthesis and application of N'-Boc-N-(Gly-
Oleoyl)-Lysine are not readily available in the public domain, a representative synthetic

protocol can be derived from standard peptide and bioconjugation chemistry techniques.

Representative Synthesis of N'-Boc-N-(Gly-Oleoyl)-
Lysine
This protocol describes a plausible multi-step synthesis starting from commercially available

protected lysine.

Step 1: Synthesis of Oleoyl-Glycine

Dissolve glycine in a suitable aqueous alkaline solution (e.g., 1M NaOH).

Cool the solution to 0-5 °C in an ice bath.

Slowly add oleoyl chloride dropwise to the glycine solution with vigorous stirring.
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Maintain the pH of the reaction mixture in the alkaline range (pH 8-10) by the concurrent

addition of NaOH solution.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours.

Acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the Oleoyl-Glycine

product.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Step 2: Coupling of Oleoyl-Glycine to Nα-Boc-Lysine

Dissolve Nα-Boc-Lysine and the synthesized Oleoyl-Glycine in a suitable aprotic solvent

such as Dimethylformamide (DMF).

Add a coupling agent, such as N,N'-Dicyclohexylcarbodiimide (DCC) or (Benzotriazol-1-yl-

oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP), and an activator like N-

Hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt).

Add a tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), to the reaction

mixture.

Stir the reaction at room temperature for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

Upon completion, filter the reaction mixture to remove any precipitated by-products (e.g.,

dicyclohexylurea if DCC is used).

Purify the crude product using column chromatography on silica gel to obtain pure N'-Boc-N-
(Gly-Oleoyl)-Lysine.

Applications in Research and Drug Development
N'-Boc-N-(Gly-Oleoyl)-Lysine is a versatile building block for the synthesis of lipidated

peptides and other biomolecular conjugates. I[1]ts applications are primarily in fields requiring
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the modulation of hydrophobicity and membrane interaction of peptides and other molecules.

Peptide Lipidation: The primary application is in the synthesis of lipopeptides. The oleoyl tail

can enhance the stability of peptides against enzymatic degradation, improve their

pharmacokinetic profile, and facilitate their interaction with and penetration of cell

membranes. *[1] Drug Delivery: This molecule can be incorporated into drug delivery

systems such as micelles and liposomes. The amphiphilic nature allows for the self-

assembly of these nanocarriers, which can encapsulate and deliver therapeutic agents. *[1]

Bioconjugation: It serves as a lipid anchor for the functionalization of proteins, peptides, and

other biomaterials, enabling them to be targeted to or integrated into lipid membranes.

[1]#### 3.1. Workflow for Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the workflow for incorporating N'-Boc-N-(Gly-Oleoyl)-Lysine

into a peptide sequence using solid-phase peptide synthesis.
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Caption: Workflow for incorporating the lipidated lysine into a peptide.
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Signaling Pathways
Currently, there is no direct evidence in the scientific literature detailing specific signaling

pathways that are directly modulated by N'-Boc-N-(Gly-Oleoyl)-Lysine itself. However, related

molecules offer insights into potential biological activities after the deprotection of the Boc

group and cleavage of the peptide. For instance, N-oleoyl glycine, a component of the title

molecule, has been identified as a signaling molecule with anti-inflammatory properties and is

related to the endocannabinoid system. I[2]t has been shown to stimulate adipogenesis

through the activation of the CB1 receptor and the Akt signaling pathway. F[3]urthermore,

oleoyl-D-lysine has been investigated as a selective inhibitor of the glycine transporter-2

(GlyT2), presenting a potential therapeutic strategy for neuropathic pain by modulating

glycinergic signaling.

[4][5][6]These findings suggest that peptides or molecules containing the Gly-Oleoyl-Lysine

motif could potentially interact with pathways related to lipid signaling, pain modulation, and

metabolic regulation, warranting further investigation.

Conclusion
N'-Boc-N-(Gly-Oleoyl)-Lysine is a key enabling reagent for the advanced synthesis of

lipidated peptides and bioconjugates. Its well-defined structure allows for precise control over

the introduction of a lipid moiety, offering a powerful strategy for enhancing the therapeutic

potential of peptide-based drugs and developing novel drug delivery systems. While its direct

biological activity is yet to be explored, the known signaling roles of its constituent parts

suggest a promising area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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